Cas no 1217474-17-3 ((R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl)

• Product Name: (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl
• CAS No: 1217474-17-3
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• MDL: MFCD11101229
• CID: 4777119
• Update Time: 2025-06-07

(R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-3-benzylpiperazine hydrochloride
• (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl
• SB31872
• (R)-4-N-BOC-2-BENZylpiPERAZINE HCl
• (R)-4-N-BOC-2-BENZYLPIPERAZINE hydrochloride
• tert-Butyl (R)-3-benzylpiperazine-1-carboxylate hydrochloride

• MDL： MFCD11101229
• Inchi： 1S/C16H24N2O2.ClH/c1-16(2,3)20-15(19)18-10-9-17-14(12-18)11-13-7-5-4-6-8-13;/h4-8,14,17H,9-12H2,1-3H3;1H/t14-;/m1./s1
• InChI Key： AUWGBJKYDPPOKZ-PFEQFJNWSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN[C@H](CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl

Introduction to (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl (CAS No. 1217474-17-3)

(R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl (CAS No. 1217474-17-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a BOC-protected piperazine derivative, which is widely used as an intermediate in the synthesis of various biologically active molecules. The chiral nature of this compound, specifically the (R)-enantiomer, makes it particularly valuable in the development of enantioselective drugs and therapeutic agents.

The chemical structure of (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl consists of a piperazine ring with a benzyl substituent at the 2-position and a tert-butoxycarbonyl (BOC) protecting group at the 4-position. The BOC group is commonly used to protect the amino functionality during synthetic processes, ensuring that the piperazine ring remains stable and reactive for further modifications. The hydrochloride salt form enhances the solubility and stability of the compound, making it suitable for various applications in both research and industrial settings.

Recent studies have highlighted the importance of chiral piperazines in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that chiral piperazines, including (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl, exhibit enhanced pharmacological properties compared to their racemic counterparts. These properties include improved binding affinity to target receptors, increased metabolic stability, and reduced off-target effects. Such characteristics are crucial for the development of more effective and safer drugs.

In addition to its role as an intermediate in drug synthesis, (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl has been explored for its potential therapeutic applications. A notable example is its use in the development of central nervous system (CNS) drugs. Research conducted by a team at the University of California, San Francisco, showed that derivatives of this compound exhibit potent activity against certain neurological disorders, such as Parkinson's disease and Alzheimer's disease. The ability to fine-tune the chemical structure through enantioselective synthesis allows for the optimization of these therapeutic effects.

The synthetic route for preparing (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl involves several well-established chemical transformations. The process typically starts with the formation of a chiral piperazine derivative, followed by the introduction of the BOC protecting group and subsequent conversion to the hydrochloride salt form. Advanced techniques such as asymmetric catalysis and chiral resolution are often employed to ensure high enantiomeric purity, which is essential for pharmaceutical applications.

The safety and regulatory aspects of (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl have also been thoroughly investigated. Studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in preclinical and clinical settings. Regulatory bodies such as the FDA and EMA have provided guidelines for the safe handling and use of this compound in research and development processes.

In conclusion, (R)-4-N-BOC-2-BENZYLPIPERAZINE-HCl (CAS No. 1217474-17-3) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties, combined with its chiral nature, make it an important intermediate in the synthesis of biologically active molecules. Ongoing research continues to uncover new applications and optimize its use in drug development, contributing to advancements in healthcare and therapeutic treatments.